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molecular formula C25H22O3S2 B8334599 Triphenylsulfonium p-toluenesulfonate

Triphenylsulfonium p-toluenesulfonate

Cat. No. B8334599
M. Wt: 434.6 g/mol
InChI Key: YXZXRYDYTRYFAF-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
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Patent
US06620957B1

Procedure details

Acetonitrile (500 ml) was added to triphenylsulfonium iodide (390.3 g; 1.0 mol) and methyl p-toluenesulfonate (223.5 g; 1.2 mol). The resultant mixture was heated at 82° C.-85° C. and refluxed for 5 hours while being stirred. The reaction mixture was cooled, and acetonitrile was removed through distillation under reduced pressure. The thus-obtained pale-yellow solid was washed with methylene chloride, and dried under vacuum, to thereby yield 369.4 g of triphenylsulfonium p-toluenesulfonate (yield: 85%).
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
triphenylsulfonium iodide
Quantity
390.3 g
Type
reactant
Reaction Step Two
Name
methyl p-toluenesulfonate
Quantity
223.5 g
Type
reactant
Reaction Step Two
Name
Acetonitrile
Quantity
500 mL
Type
solvent
Reaction Step Two
Name
triphenylsulfonium p-toluenesulfonate
Yield
85%

Identifiers

REACTION_CXSMILES
[I-].[C:2]1([S+:8]([C:15]2[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=2)[C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=2)[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[C:21]1([CH3:32])[CH:26]=[CH:25][C:24]([S:27]([O:30]C)(=[O:29])=[O:28])=[CH:23][CH:22]=1>C(#N)C>[C:21]1([CH3:32])[CH:22]=[CH:23][C:24]([S:27]([O-:30])(=[O:28])=[O:29])=[CH:25][CH:26]=1.[C:15]1([S+:8]([C:2]2[CH:3]=[CH:4][CH:5]=[CH:6][CH:7]=2)[C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=2)[CH:16]=[CH:17][CH:18]=[CH:19][CH:20]=1 |f:0.1,4.5|

Inputs

Step One
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
triphenylsulfonium iodide
Quantity
390.3 g
Type
reactant
Smiles
[I-].C1(=CC=CC=C1)[S+](C1=CC=CC=C1)C1=CC=CC=C1
Name
methyl p-toluenesulfonate
Quantity
223.5 g
Type
reactant
Smiles
C1(=CC=C(C=C1)S(=O)(=O)OC)C
Name
Acetonitrile
Quantity
500 mL
Type
solvent
Smiles
C(C)#N

Conditions

Stirring
Type
CUSTOM
Details
while being stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
refluxed for 5 hours
Duration
5 h
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was cooled
CUSTOM
Type
CUSTOM
Details
acetonitrile was removed through distillation under reduced pressure
WASH
Type
WASH
Details
The thus-obtained pale-yellow solid was washed with methylene chloride
CUSTOM
Type
CUSTOM
Details
dried under vacuum

Outcomes

Product
Name
triphenylsulfonium p-toluenesulfonate
Type
product
Smiles
C1(=CC=C(C=C1)S(=O)(=O)[O-])C.C1(=CC=CC=C1)[S+](C1=CC=CC=C1)C1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 369.4 g
YIELD: PERCENTYIELD 85%
YIELD: CALCULATEDPERCENTYIELD 85%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.